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Compound of Interest

Compound Name: 2,5-Dibromotoluene

Cat. No.: B165575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 2,5-Dibromotoluene
(CAS No. 615-59-8), a key intermediate in various chemical syntheses. Adherence to these

protocols is crucial for ensuring a safe laboratory environment and minimizing potential

exposure risks.

Hazard Identification and Classification
2,5-Dibromotoluene is classified as a hazardous substance.[1] The primary hazards

associated with this chemical are skin irritation, serious eye irritation, and potential respiratory

irritation.[1][2][3] It is important to note that while most suppliers classify this chemical as

hazardous, some sources may indicate it as not classified.[4] Therefore, it is prudent to handle

it with care at all times.

GHS Hazard Classification:

Skin Corrosion/Irritation: Category 2[1][3]

Serious Eye Damage/Eye Irritation: Category 2[1][3]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1][3]

Signal Word: Warning[1]
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Hazard Statements:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of 2,5-Dibromotoluene is

essential for its safe handling and storage.

Property Value Source

CAS Number 615-59-8 [1][2][4]

Molecular Formula C7H6Br2 [2][3]

Molecular Weight 249.93 g/mol [3][5]

Appearance Colorless to yellowish liquid [2][4][6]

Odor Aromatic [2]

Melting Point 5-6 °C [6]

Boiling Point 135-136 °C @ 35 mmHg [6]

Density 1.815 g/mL at 25 °C [4]

Flash Point 113 °C (235.4 °F) - closed cup

Solubility

Immiscible with water.[4]

Sparingly soluble in chloroform

and slightly soluble in ethyl

acetate.[6]

Vapor Density 8.62 [7]

Experimental Protocols: Safe Handling and Storage
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Strict adherence to the following protocols is mandatory when working with 2,5-
Dibromotoluene.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

vapors.[1][4][7]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent skin and eye contact.

PPE Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[7][8]

Protects against splashes that

can cause serious eye

irritation.

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber, nitrile,

neoprene).[7][8] Lab coat and

appropriate protective clothing

to prevent skin exposure.[7]

Prevents skin irritation upon

contact.

Respiratory Protection

A NIOSH/MSHA-approved

respirator with an appropriate

filter cartridge (e.g., type

ABEK) should be used if

ventilation is inadequate or for

prolonged exposure.[7]

Protects against respiratory

irritation from inhaling vapors.

Handling Procedures
Avoid contact with skin, eyes, and clothing.[7]

Do not breathe vapors or mist.[1]
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Wash hands thoroughly after handling.[1][7]

Keep away from heat, sparks, and open flames.[4]

Use only non-sparking tools.

Take precautionary measures against static discharge.[9]

Storage Procedures
Store in a tightly closed container.[1][7]

Keep in a cool, dry, and well-ventilated area.[1][7]

Store away from incompatible materials such as strong bases and oxidizing agents.[1][7]

Store locked up.[1]

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][7] Remove contact

lenses if present and easy to do.[1] Seek

immediate medical attention.[1][7]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes.[1][7] Remove

contaminated clothing and shoes.[7] Get

medical attention if skin irritation occurs.[1]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[1][7] If

not breathing, give artificial respiration.[2][7] If

breathing is difficult, give oxygen.[7] Call a

poison center or doctor if you feel unwell.[1]

Ingestion

Do NOT induce vomiting.[7] If the person is

conscious, rinse their mouth with water and

drink plenty of water.[1][2][7] Never give

anything by mouth to an unconscious person.[7]

Seek immediate medical attention.[7]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 3.2).[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains, sewers, or waterways.[1][4]

Methods for Containment and Cleaning Up: Absorb the spill with an inert material (e.g., dry

sand, earth, vermiculite).[4][7] Collect the absorbed material and place it into a suitable,

closed container for disposal.[1] Ventilate the area and wash the spill site after material

pickup is complete.
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Disposal Considerations
Dispose of 2,5-Dibromotoluene and its containers in accordance with local, regional, and

national regulations.[1] Do not dispose of it into the environment.[1]

Visual Workflow Guides
The following diagrams illustrate key safety and emergency workflows.

2,5-Dibromotoluene Spill Response

Spill Occurs Evacuate Area Don Appropriate
PPE

Contain Spill with
Inert Material

Collect Absorbed
Material

Dispose of Waste in
Sealed Container

Ventilate Area &
Clean Spill Site Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a 2,5-Dibromotoluene spill.
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First Aid for 2,5-Dibromotoluene Exposure

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Rinse with water
for 15 mins

Wash with soap
and water Move to fresh air Rinse mouth,

drink water

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for different routes of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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